tert-butyl (3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride

• IUPAC Name: tert-butyl (3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride
• InChI: InChI=1S/C14H29NO3.ClH/c1-8-10(2)13(15-6)11(17-7)9-12(16)18-14(3,4)5;/h10-11,13,15H,8-9H2,1-7H3;1H/t10-,11-,13-;/m0./s1
• InChI Key: JRXGCIIOQALIMZ-SQRKDXEHSA-N
• Canonical SMILES: CCC(C)C(C(CC(=O)OC(C)(C)C)OC)NC.Cl
• Isomeric SMILES: CC[C@H](C)[C@@H]([C@H](CC(=O)OC(C)(C)C)OC)NC.Cl
• Molecular Formula: C14H30ClNO3
• Molecular Weight: 295.84 g/mol
• CAS RN: 154633-74-6

Description

Synthesis Analysis

The synthesis of tert-butyl compounds often involves the use of tert-butyl groups as protective groups due to their steric bulk and ease of deprotection. For example, tert-butyl 2,5-diaryl-3-oxopent-4-ynoates are synthesized from arylacetylenes and tert-butyl 2-phenylmalonate acid chloride, which are then activated by silver salts to induce cyclization reactions . Similarly, tert-butyl (3R,5S)-6-hydroxy-3,5-O-isopropylidene-3,5-dihydroxyhexanoate is prepared through a chemoenzymatic approach, indicating the versatility of tert-butyl groups in synthesis .

Molecular Structure Analysis

The molecular structure of tert-butyl compounds can be complex and is often characterized using various spectroscopic methods. For instance, the Schiff base compounds synthesized from tert-butyl 4-oxopiperidine-1-carboxylate are characterized using FTIR, 1H, and 13C NMR spectroscopy, and X-ray crystallography . These techniques could similarly be applied to analyze the molecular structure of tert-butyl (3S,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride.

Chemical Reactions Analysis

Tert-butyl compounds participate in a variety of chemical reactions. The silver-catalyzed cyclizations of tert-butyl 3-oxopent-4-ynoates result in the formation of hydroxypyrones or pulvinones, depending on the reaction conditions . The electrochemical oxidation of 4-tert-butylcatechol in methanol leads to methoxylation, forming methoxyquinone . These reactions demonstrate the reactivity of tert-butyl compounds under different conditions, which could be relevant for the compound of interest.

Physical and Chemical Properties Analysis

The physical and chemical properties of tert-butyl compounds can be influenced by their functional groups and molecular structure. For example, the physicomechanical properties and heat resistance of polyamides prepared from terephthaloylbis(3-methoxy-4-oxybenzoyl) dichloride were studied, indicating the importance of the tert-butyl group in determining material properties . The stability and potency of tert-butyl compounds as farnesoid X receptor (FXR) antagonists were also investigated, showing that the tert-butyl group is essential for obtaining FXR antagonistic activity .

Scientific Research Applications

• Synthesis of Fragments for Epothilone A : This compound was used in the synthesis of 5-oxo-(3S)-hydroxy-4,4-dimethylheptanoic acid (1), a fragment of epothilone A. The process involved the optical resolution of the racemic tert-butyl 5-oxo-(3S)-acetoxy-4,4-dimethylheptanoate via lipase catalyzed hydrolysis (Shioji, Kawaoka, Miura, & Okuma, 2001).

• Key Intermediate in Atorvastatin and Rosuvastatin Synthesis : A derivative of the compound, tert-butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate, is a key intermediate in the synthesis of atorvastatin and rosuvastatin. Carbonyl reductase from Rhodosporidium toruloides was used to improve the synthesis process (Liu, Wu, Zhang, Xue, & Zheng, 2017).

• Whole Cell Biosynthesis in Mono and Biphasic Media : Another study focused on the whole cell biosynthesis of a similar derivative, tert-butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate, using carbonyl reductase in both mono and biphasic media. This method showed significant improvements in yield and enantiomeric excess (Liu, Wu, Zheng, Wang, Zhang, Jin, & Zheng, 2018).

• Asymmetric Synthesis of (+)-Trachyspic Acid : The compound was utilized in the asymmetric synthesis of (+)-trachyspic acid, a tumor cell heparanase inhibitor. This involved a series of reactions including aldol reaction, Pinnick oxidation, and esterification (Morokuma, Taira, Uehara, Shibahara, Takahashi, Ishihara, & Hatakeyama, 2008).

• Steric Interaction Studies in Zinc Complexes : The compound was used in a study exploring spin interaction in zinc complexes of mono- and diradical Schiff and Mannich bases, contributing to the understanding of coordination chemistry and radical interactions (Orio, Philouze, Jarjayes, Neese, & Thomas, 2010).

Safety and Hazards

Without specific data, it’s hard to predict the safety and hazards associated with this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. It could be of interest in fields such as medicinal chemistry, materials science, or chemical synthesis.